Cas no 1803817-87-9 (1,3-Dimethyl-2-fluoro-4-iodobenzene)

• Product Name: 1,3-Dimethyl-2-fluoro-4-iodobenzene
• CAS No: 1803817-87-9
• MF: C₈H₈FI
• MW: 250.051998138428
• CID: 5002512
• Update Time: 2025-11-02

1,3-Dimethyl-2-fluoro-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-2-fluoro-4-iodobenzene

• Inchi： 1S/C8H8FI/c1-5-3-4-7(10)6(2)8(5)9/h3-4H,1-2H3
• InChI Key： UTWPJLRWUUBGDZ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C)C(=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Additional information on 1,3-Dimethyl-2-fluoro-4-iodobenzene

1,3-Dimethyl-2-fluoro-4-iodobenzene (CAS No. 1803817-87-9): A Versatile Fluorinated Aromatic Compound

1,3-Dimethyl-2-fluoro-4-iodobenzene (CAS No. 1803817-87-9) is a highly specialized fluorinated aromatic compound that has gained significant attention in pharmaceutical and material science research. This iodo-fluoro benzene derivative features a unique molecular structure with strategic substitutions that make it particularly valuable for advanced chemical synthesis.

The compound belongs to the class of polyhalogenated aromatic compounds, characterized by the presence of both fluorine and iodine atoms on the benzene ring, along with two methyl groups at the 1 and 3 positions. This specific arrangement of substituents creates distinct electronic properties that are currently being explored in various high-tech applications.

Recent studies highlight the growing importance of fluorinated aromatic building blocks like 1,3-Dimethyl-2-fluoro-4-iodobenzene in drug discovery programs. The pharmaceutical industry particularly values such compounds for their ability to modify the pharmacokinetic properties of potential drug candidates. The fluoro-iodo substitution pattern in this molecule offers unique opportunities for further functionalization through modern cross-coupling reactions.

In material science, researchers are investigating 1,3-Dimethyl-2-fluoro-4-iodobenzene as a precursor for advanced organic electronic materials. The compound's ability to participate in various palladium-catalyzed coupling reactions makes it attractive for creating novel conjugated systems with potential applications in organic light-emitting diodes (OLEDs) and organic photovoltaics.

The synthesis of 1,3-Dimethyl-2-fluoro-4-iodobenzene typically involves selective halogenation of dimethylfluorobenzene precursors. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting the current industry focus on sustainable chemical production. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography.

From a commercial perspective, the demand for specialty fluorinated compounds like 1,3-Dimethyl-2-fluoro-4-iodobenzene has been steadily increasing. This growth aligns with broader market trends favoring high-performance materials and precision pharmaceuticals. Current research publications suggest expanding applications in agrochemicals and specialty coatings, though these areas require further investigation.

Handling and storage of 1,3-Dimethyl-2-fluoro-4-iodobenzene follow standard protocols for halogenated aromatic compounds. While not classified as highly hazardous, proper laboratory practices should be maintained when working with this material. The compound's stability under various conditions makes it suitable for international shipping and long-term storage, important considerations for global research collaborations.

The future outlook for 1,3-Dimethyl-2-fluoro-4-iodobenzene appears promising, particularly in light of recent advances in C-H activation chemistry and late-stage fluorination techniques. As synthetic methodologies continue to evolve, this compound is likely to find even broader utility in both academic and industrial settings. Researchers are particularly excited about its potential in creating next-generation functional materials with tailored electronic properties.

For synthetic chemists working on structure-activity relationship studies or medicinal chemistry projects, 1,3-Dimethyl-2-fluoro-4-iodobenzene offers valuable opportunities for molecular diversification. The compound's commercial availability from specialty chemical suppliers has made it increasingly accessible to research laboratories worldwide.

In conclusion, 1,3-Dimethyl-2-fluoro-4-iodobenzene (CAS No. 1803817-87-9) represents an important building block in modern organic synthesis. Its unique combination of fluorine and iodine substituents, along with the methyl groups, creates a versatile scaffold for numerous applications in pharmaceuticals, materials science, and beyond. As research into halogenated aromatic compounds continues to advance, this particular derivative is poised to play an increasingly significant role in scientific innovation.